Cas no 2549045-45-4 (4-[(3a-{[(5-Methylpyrimidin-2-yl)oxy]methyl}-octahydrocyclopenta[c]pyrrol-2-yl)sulfonyl]morpholine)

• Product Name: 4-[(3a-{[(5-Methylpyrimidin-2-yl)oxy]methyl}-octahydrocyclopenta[c]pyrrol-2-yl)sulfonyl]morpholine
• CAS No: 2549045-45-4
• MF: C₁₇H₂₆N₄O₄S
• MW: 382.477742671967
• CID: 5313884
• PubChem ID: 154854018
• Update Time: 2025-07-15

4-[(3a-{[(5-Methylpyrimidin-2-yl)oxy]methyl}-octahydrocyclopenta[c]pyrrol-2-yl)sulfonyl]morpholine Chemical and Physical Properties

Names and Identifiers

• Octahydro-3a-[[(5-methyl-2-pyrimidinyl)oxy]methyl]-2-(4-morpholinylsulfonyl)cyclopenta[c]pyrrole
• AKOS040729361
• F6787-1072
• 2549045-45-4
• 4-[(3a-{[(5-methylpyrimidin-2-yl)oxy]methyl}-octahydrocyclopenta[c]pyrrol-2-yl)sulfonyl]morpholine
• 4-[(3a-{[(5-Methylpyrimidin-2-yl)oxy]methyl}-octahydrocyclopenta[c]pyrrol-2-yl)sulfonyl]morpholine

• Inchi： 1S/C17H26N4O4S/c1-14-9-18-16(19-10-14)25-13-17-4-2-3-15(17)11-21(12-17)26(22,23)20-5-7-24-8-6-20/h9-10,15H,2-8,11-13H2,1H3
• InChI Key： PYWQBFXGSWFNQI-UHFFFAOYSA-N
• SMILES： S(N1CCOCC1)(N1CC2CCCC2(COC2N=CC(C)=CN=2)C1)(=O)=O

Computed Properties

• Exact Mass: 382.16747650g/mol
• Monoisotopic Mass: 382.16747650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 93.2Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 566.2±60.0 °C(Predicted)
• pka: 1.65±0.22(Predicted)

Additional information on 4-[(3a-{[(5-Methylpyrimidin-2-yl)oxy]methyl}-octahydrocyclopenta[c]pyrrol-2-yl)sulfonyl]morpholine

Introduction to Compound with CAS No. 2549045-45-4 and Product Name: 4-[(3a-{[(5-Methylpyrimidin-2-yl)oxy]methyl}-octahydrocyclopenta[c]pyrrol-2-yl)sulfonyl]morpholine

Compound with the CAS number 2549045-45-4 and the product name 4-[(3a-{[(5-Methylpyrimidin-2-yl)oxy]methyl}-octahydrocyclopenta[c]pyrrol-2-yl)sulfonyl]morpholine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular architecture of this compound incorporates several key functional groups that contribute to its biological activity, making it a promising candidate for further investigation in drug discovery and development.

The core structure of this compound is based on an octahydrocyclopenta[c]pyrrol framework, which is a bicyclic system that has been extensively studied for its pharmacological properties. The presence of a sulfonyl group attached to the morpholine ring enhances the compound's solubility and bioavailability, which are critical factors in the development of effective pharmaceutical agents. Additionally, the incorporation of a 5-methylpyrimidin-2-yl moiety introduces a hydrogen bond donor site, which can interact with biological targets in a highly specific manner.

Recent research has highlighted the importance of morpholine derivatives in medicinal chemistry due to their ability to modulate various biological pathways. The compound in question has been shown to exhibit significant activity against certain enzymes and receptors, making it a potential lead compound for the development of new therapeutic agents. Specifically, studies have indicated that this compound may have utility in the treatment of inflammatory diseases, where its ability to inhibit key inflammatory pathways could provide therapeutic benefits.

The synthesis of 4-[(3a-{[(5-Methylpyrimidin-2-yl)oxy]methyl}-octahydrocyclopenta[c]pyrrol-2-yl)sulfonyl]morpholine involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis begins with the preparation of the octahydrocyclopenta[c]pyrrol core, which is then functionalized with the sulfonyl group and the morpholine moiety. The introduction of the 5-methylpyrimidin-2-yl group is achieved through a series of nucleophilic substitution reactions, which require precise control over reaction conditions to avoid unwanted side products.

One of the most intriguing aspects of this compound is its potential interaction with biological targets. The sulfonyl group is known to be a versatile pharmacophore that can engage with various biological systems, including enzymes and receptors. In particular, studies have shown that sulfonyl-containing compounds can exhibit inhibitory activity against kinases and other enzymes involved in signal transduction pathways. The morpholine ring further enhances this potential by providing additional sites for interaction with biological targets.

In vitro studies have demonstrated that 4-[(3a-{[(5-Methylpyrimidin-2-yl)oxy]methyl}-octahydrocyclopenta[c]pyrrol-2-yl)sulfonyl]morpholine exhibits significant activity against several key enzymes, including those involved in inflammation and pain pathways. These findings suggest that this compound may have therapeutic potential in conditions such as arthritis and other inflammatory disorders. Additionally, preliminary studies have indicated that the compound may also have activity against certain types of cancer cells, making it a promising candidate for further investigation in oncology research.

The pharmacokinetic properties of this compound are also an area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its potential as a therapeutic agent. Preliminary studies have shown that 4-[(3a-{[(5-Methylpyrimidin-2-yl)oxy]methyl}-octahydrocyclopenta[c]pyrrol-2-yl)sulfonyl]morpholine exhibits good oral bioavailability and moderate metabolic stability, which are favorable characteristics for further development as a drug candidate.

The future direction of research on this compound will likely focus on optimizing its pharmacological properties and exploring its potential in clinical applications. Further studies will be needed to elucidate the precise mechanisms by which this compound exerts its effects on biological targets. Additionally, preclinical studies will be essential to assess its safety and efficacy before it can be considered for human clinical trials.

In conclusion, 4-[(3a-{[(5-Methylpyrimidin-2-yl)oxy]methyl}-octahydrocyclopenta[c]pyrrol-2-yl)sulfonyl]morpholine represents a significant advancement in pharmaceutical chemistry with potential therapeutic applications in various disease areas. Its unique structural features and promising pharmacological properties make it an attractive candidate for further investigation. As research continues to uncover more about its biological activity and pharmacokinetic profile, this compound could play a crucial role in the development of new therapeutic agents.